Cas no 1806925-86-9 (6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine
• CAS No: 1806925-86-9
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4883218
• Update Time: 2025-09-23

6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine

• Inchi： 1S/C8H9F3N2/c1-4-2-5(3-12)13-8(11)6(4)7(9)10/h2,7H,3,12H2,1H3
• InChI Key： NAKGHHKULBWTIN-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine

Comprehensive Overview of 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine (CAS No. 1806925-86-9)

6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine (CAS No. 1806925-86-9) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a difluoromethyl group, a fluoro substituent, and an aminomethyl functional group, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₈H₉F₃N₂, highlights its potential for hydrogen bonding and lipophilicity modulation, key properties in modern medicinal chemistry.

In recent years, the demand for fluorinated pyridines like 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine has surged, driven by their role in optimizing bioactive molecules. Researchers frequently search for "fluorinated pyridine synthesis" or "difluoromethyl pyridine applications," reflecting the compound's relevance in developing kinase inhibitors and antimicrobial agents. The aminomethyl moiety further enables conjugation with carboxylic acids or carbonyl compounds, expanding its utility in peptide-mimetic designs.

From an industrial perspective, CAS No. 1806925-86-9 is often explored for its stability under physiological conditions—a trending topic in "metabolically stable compounds" discussions. Computational studies suggest that the 2-fluoro and difluoromethyl groups enhance metabolic resistance while maintaining solubility, addressing a common challenge in lead optimization. These attributes align with current searches such as "improving drug half-life with fluorination" and "pyridine-based scaffolds in drug design."

Environmental and synthetic accessibility concerns also drive interest in this compound. Green chemistry enthusiasts inquire about "sustainable synthesis of fluorinated heterocycles," where 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine serves as a case study for atom-efficient halogenation techniques. Recent patents highlight catalytic methods to introduce the difluoromethyl group, reducing reliance on hazardous reagents—a response to the "green fluorination methods" trend.

Analytical characterization of CAS No. 1806925-86-9 typically involves ¹⁹F-NMR and LC-MS, with users frequently searching for "NMR analysis of fluorinated pyridines." The compound's distinct ¹⁹F signals at -80 to -100 ppm (for difluoromethyl) and -180 to -200 ppm (for 2-fluoro) provide diagnostic fingerprints, crucial for quality control in large-scale production.

In material science, the electron-withdrawing effects of the fluoro and difluoromethyl groups make this pyridine derivative valuable for designing organic semiconductors. Queries like "fluorinated pyridines in OLEDs" underscore its potential in enhancing electron transport properties, a hotspot in flexible electronics research.

Safety assessments of 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine emphasize proper handling due to its reactive aminomethyl group, though it falls outside regulated categories. This aligns with laboratory searches for "safe handling of amino-functionalized heterocycles," reflecting broader industry focus on operational safety protocols.

Future directions for CAS No. 1806925-86-9 include exploring its role in covalent inhibitor design—a rising trend in "targeted protein degradation" strategies. The compound's ability to form reversible interactions via its aminomethyl group positions it as a candidate for PROTAC linker development, answering queries like "pyridine linkers in bifunctional molecules."